Cas no 905272-80-2 (N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide)

• Product Name: N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide
• CAS No: 905272-80-2
• MF: C₁₅H₁₄FNO₂S
• MW: 291.340566158295
• CID: 1951102
• PubChem ID: 25053571
• Update Time: 2025-05-23

N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[1-(4-fluorophenyl)ethylidene]-4-methyl-
• 905272-80-2
• N-(1-(4-Fluorophenyl)ethylidene)-4-methylbenzenesulfonamide
• starbld0004058
• N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide

• Inchi： 1S/C15H14FNO2S/c1-11-3-9-15(10-4-11)20(18,19)17-12(2)13-5-7-14(16)8-6-13/h3-10H,1-2H3/b17-12+
• InChI Key： XBNNNMSRJBVNOA-SFQUDFHCSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C(\C)/C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 291.07292802Da
• Monoisotopic Mass: 291.07292802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.9Ų

Additional information on N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide

N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 905272-80-2, commonly referred to as N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide, is a sophisticated organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted aromatic ring and an ethylidene moiety. The presence of the 4-fluorophenyl group introduces electronic and steric effects that influence its chemical reactivity and biological activity.

Recent studies have highlighted the potential of N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide as a promising candidate in drug discovery. Its ability to act as a selective inhibitor of certain enzymes has been explored in preclinical models, demonstrating its potential in treating conditions such as inflammation and neurodegenerative diseases. The sulfonamide group, known for its stability and bioavailability, plays a crucial role in modulating the pharmacokinetic properties of the compound.

One of the key areas of research surrounding this compound involves its synthesis and optimization. Scientists have developed novel synthetic routes to enhance the yield and purity of N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide, making it more accessible for large-scale production. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to minimize side reactions and maximize product quality.

In terms of applications, N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in creating coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, porosity, and catalytic activity, making them ideal for applications in gas storage, sensing, and catalysis.

Furthermore, recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide. By employing density functional theory (DFT) calculations, scientists have been able to predict its interaction with biological targets and optimize its molecular design for improved efficacy. These computational studies have significantly accelerated the drug discovery process by reducing the need for extensive experimental trials.

The 4-methylbenzenesulfonamide moiety within the compound contributes to its hydrophobicity, which is a critical factor in determining its solubility and permeability across biological membranes. This property is particularly advantageous in drug delivery systems where controlled release and targeted delivery are essential. Researchers have explored various formulations, including lipid nanoparticles and polymer-based matrices, to enhance the bioavailability of this compound.

In conclusion, N-1-(4-Fluorophenyl)ethylidene-4-methylbenzenesulfonamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable tool in both therapeutic development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific advancements in the coming years.